Cas no 2952941-15-8 (Canagliflozin Impurity 2)

• Product Name: Canagliflozin Impurity 2
• CAS No: 2952941-15-8
• MF: C₁₈H₁₄FIS
• MW: 408.271639347076
• CID: 6962226
• PubChem ID: 176475590
• Update Time: 2025-08-29

Canagliflozin Impurity 2 Chemical and Physical Properties

Names and Identifiers

• 2952941-15-8
• Canagliflozin Impurity 76
• Canagliflozin Impurity 2

• Inchi： 1S/C18H14FIS/c1-12-3-2-4-17(20)16(12)11-15-9-10-18(21-15)13-5-7-14(19)8-6-13/h2-10H,11H2,1H3
• InChI Key： LJUSGYVBTRNOGA-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C)=C1CC1=CC=C(C2C=CC(=CC=2)F)S1

Computed Properties

• Exact Mass: 407.98450Da
• Monoisotopic Mass: 407.98450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 28.2Ų